Cas no 101910-86-5 (1,2-Benzenediol,4-[2-(methylamino)ethyl]-, 1-(hydrogen sulfate))

1,2-Benzenediol,4-[2-(methylamino)ethyl]-, 1-(hydrogen sulfate) structure
101910-86-5 structure
Product Name:1,2-Benzenediol,4-[2-(methylamino)ethyl]-, 1-(hydrogen sulfate)
CAS No:101910-86-5
MF:C9H13NO5S
MW:247.268221616745
CID:157001
PubChem ID:127992
Update Time:2025-04-19

1,2-Benzenediol,4-[2-(methylamino)ethyl]-, 1-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-[2-(methylamino)ethyl]-, 1-(hydrogen sulfate)
    • [2-hydroxy-4-[2-(methylamino)ethyl]phenyl] hydrogen sulfate
    • epinine 4-O-sulfate
    • 1,2-Benzenediol, 4-(2-(methylamino)ethyl)-, 1-(hydrogen sulfate)
    • 2-hydroxy-4-[2-(methylamino)ethyl]phenyl hydrogen sulfate
    • N-Methyldopamine 4-O-sulfate
    • 101910-86-5
    • DTXSID10144328
    • Inchi: 1S/C9H13NO5S/c1-10-5-4-7-2-3-9(8(11)6-7)15-16(12,13)14/h2-3,6,10-11H,4-5H2,1H3,(H,12,13,14)
    • InChI Key: MFXXSSJHUUFWLX-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OC1C=CC(=CC=1O)CCNC

Computed Properties

  • Exact Mass: 247.05149
  • Monoisotopic Mass: 247.051443
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: -1.8

Experimental Properties

  • Density: 1.437
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.588
  • PSA: 95.86
  • LogP: 1.80740
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